Cas no 1190-74-5 (Guanidine,N-(2-mercaptoethyl)-)

• Product Name: Guanidine,N-(2-mercaptoethyl)-
• CAS No: 1190-74-5
• MF: C₃H₉N₃S
• MW: 119.188658475876
• CID: 117477
• PubChem ID: 4070
• Update Time: 2025-04-18

Guanidine,N-(2-mercaptoethyl)- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(2-mercaptoethyl)-
• 2-(2-sulfanylethyl)guanidine
• 2-mercaptoethylguanidine
• (2-Mercaptoethyl)guanidine
• (E)-amino[(2-sulfanylethyl)imino]methanaminium bromide
• (E)-amino[(2-sulfanylethyl)imino]methanaminium chloride
• 2-Guanidinoethanethiol
• Ethanethiol, 2-guanidino-
• Guanidine, (2-mercaptoethyl)-
• N-Guanidylcysteamin
• N-Guanidylcysteamin [German]
• SCHEMBL380025
• 1190-74-5
• DTXSID00152290
• AKOS006338128
• Guanidine, N-(2-mercaptoethyl)-
• 1-(2-mercapto-ethyl)-guanidine
• GAPFINWZKMCSBG-UHFFFAOYSA-N
• N-(2-sulfanylethyl)guanidine
• 1-(2-Mercaptoethyl)guanidine
• UNII-S33ZNG2R5Y
• S33ZNG2R5Y
• 1-(2-sulfanylethyl)guanidine
• HSCI1_000282
• MEG
• Q27288516

• Inchi： 1S/C3H9N3S/c4-3(5)6-1-2-7/h7H,1-2H2,(H4,4,5,6)
• InChI Key： GAPFINWZKMCSBG-UHFFFAOYSA-N
• SMILES： SCC/N=C(\N)/N

Computed Properties

• Exact Mass: 144.9503
• Monoisotopic Mass: 119.051718
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1

Experimental Properties

• Density: 1.36
• Boiling Point: 264.9°Cat760mmHg
• Flash Point: 114°C
• PSA: 56.96